Cas no 2090650-60-3 ((7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride)

• Product Name: (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride
• CAS No: 2090650-60-3
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• CID: 5154271
• PubChem ID: 131529176
• Update Time: 2025-07-22

(7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanesulfonyl chloride, 7-chloro-
• (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride

• Inchi： 1S/C8H6Cl2O4S/c9-6-1-5(3-15(10,11)12)2-7-8(6)14-4-13-7/h1-2H,3-4H2
• InChI Key： RKRINDZJWIRTIZ-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=C(CS(Cl)(=O)=O)C=C2OC1

Additional information on (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride

Recent Advances in the Application of (7-Chloro-1,3-dioxaindan-5-yl)methanesulfonyl Chloride (CAS: 2090650-60-3) in Chemical Biology and Pharmaceutical Research

The compound (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride (CAS: 2090650-60-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in the construction of novel heterocyclic scaffolds and as a key building block for sulfonamide-based therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The compound's unique structural features, including the chloro-substituted dioxaindan core, were found to enhance binding affinity and selectivity for specific GABA receptor subtypes. This discovery opens new avenues for the development of next-generation anxiolytics and anticonvulsants with improved safety profiles.

Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a key intermediate in the synthesis of novel sulfonamide-based kinase inhibitors. The study revealed that derivatives of (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride exhibited remarkable inhibitory activity against cyclin-dependent kinases (CDKs), which are crucial targets in cancer therapy. The researchers attributed this activity to the compound's ability to form stable interactions with the ATP-binding pocket of CDKs, as confirmed by X-ray crystallography studies.

Recent advancements in synthetic methodology have also expanded the utility of (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, achieving >95% purity with significantly reduced environmental impact compared to traditional methods. This development is particularly important for industrial-scale production, as it addresses both economic and sustainability concerns in pharmaceutical manufacturing.

From a mechanistic perspective, computational studies have provided deeper insights into the reactivity of (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride. Density functional theory (DFT) calculations have elucidated its preferential reactivity at the sulfonyl chloride moiety, while the chloro-substituted aromatic system remains stable under most reaction conditions. This understanding has enabled more precise control over its transformations in multi-step syntheses.

Looking forward, the unique properties of (7-chloro-1,3-dioxaindan-5-yl)methanesulfonyl chloride position it as a valuable tool in chemical biology probe development. Its ability to selectively modify biomolecules while maintaining stability in biological systems makes it particularly attractive for target identification and validation studies. Ongoing research is exploring its potential in the development of covalent inhibitors and activity-based probes for challenging therapeutic targets.